methyl 7-amino-6-oxoheptanoate hydrochloride
Overview
Description
Methyl 7-amino-6-oxoheptanoate hydrochloride (M7AOHCl) is an organic compound belonging to the group of carboxylic acids and amines. It is a white, crystalline powder with a molecular formula of C7H15NO3•HCl. M7AOHCl has a variety of applications in pharmaceutical, chemical and biological research. It is used as a reagent in organic synthesis and as an intermediate in the production of other compounds. It is also used in the study of enzyme-catalyzed reactions and in the study of drug metabolism.
Mechanism of Action
Methyl 7-amino-6-oxoheptanoate hydrochloride is believed to act as an inhibitor of the enzyme cytochrome P450 3A4 (CYP3A4). CYP3A4 is an important enzyme involved in the metabolism of drugs and other compounds. By inhibiting this enzyme, methyl 7-amino-6-oxoheptanoate hydrochloride can affect the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
methyl 7-amino-6-oxoheptanoate hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme CYP3A4, which can affect the metabolism of drugs and other compounds. It has also been shown to reduce inflammation and to have antioxidant effects.
Advantages and Limitations for Lab Experiments
Methyl 7-amino-6-oxoheptanoate hydrochloride has several advantages as a reagent in organic synthesis and in the study of enzyme-catalyzed reactions. It is relatively stable and has a low cost. It is also easy to obtain and can be stored for long periods of time. However, it is toxic and should be handled with care.
Future Directions
There are a number of potential future directions for the use of methyl 7-amino-6-oxoheptanoate hydrochloride. It could be used in the development of new drugs and in the study of drug metabolism. It could also be used in the study of the structure and function of proteins and other biological molecules. Additionally, it could be used in the study of the mechanisms of action of existing drugs. Finally, it could be used in the development of new compounds with potential therapeutic applications.
Synthesis Methods
Methyl 7-amino-6-oxoheptanoate hydrochloride can be synthesized from the reaction of 7-aminoheptanoic acid and hydrochloric acid. The reaction is carried out in an aqueous solution at a temperature of about 80°C. The reaction produces a white, crystalline powder of methyl 7-amino-6-oxoheptanoate hydrochloride.
Scientific Research Applications
Methyl 7-amino-6-oxoheptanoate hydrochloride has been used in a variety of scientific research applications. It has been used in the study of enzyme-catalyzed reactions and drug metabolism. It has also been used in the study of the structure and function of proteins and other biological molecules. It has been used in the development of new drugs and in the study of the mechanisms of action of existing drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 7-amino-6-oxoheptanoate hydrochloride involves the reaction of 6-oxoheptanoic acid with methylamine to form methyl 7-amino-6-oxoheptanoate, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "6-oxoheptanoic acid", "Methylamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: 6-oxoheptanoic acid is reacted with excess methylamine in methanol at room temperature for 24 hours to form methyl 7-amino-6-oxoheptanoate.", "Step 2: The resulting product from step 1 is then dissolved in water and reacted with hydrochloric acid to form the hydrochloride salt of methyl 7-amino-6-oxoheptanoate.", "Step 3: The product is then filtered, washed with water, and dried to obtain the final product, methyl 7-amino-6-oxoheptanoate hydrochloride." ] } | |
CAS RN |
1823064-82-9 |
Product Name |
methyl 7-amino-6-oxoheptanoate hydrochloride |
Molecular Formula |
C8H16ClNO3 |
Molecular Weight |
209.7 |
Purity |
95 |
Origin of Product |
United States |
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